Cas no 607741-82-2 (Tricyclo[3.3.1.13,7]decane-1,3-diol, 5-mercapto- (9CI))

• Product Name: Tricyclo[3.3.1.13,7]decane-1,3-diol, 5-mercapto- (9CI)
• CAS No: 607741-82-2
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 953506
• PubChem ID: 57351447
• Update Time: 2025-04-19

Tricyclo[3.3.1.13,7]decane-1,3-diol, 5-mercapto- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1,3-diol, 5-mercapto- (9CI)
• 5-sulfanyladamantane-1,3-diol
• 607741-82-2
• 5-Sulfanyltricyclo[3.3.1.1~3,7~]decane-1,3-diol
• DTXSID60722352
• TRICYCLO[3.3.1.13,7]DECANE-1,3-DIOL, 5-MERCAPTO-
• DB-278439

• Inchi： 1S/C10H16O2S/c11-8-1-7-2-9(12,4-8)6-10(13,3-7)5-8/h7,11-13H,1-6H2
• InChI Key： STUZJUZSCNKTAA-UHFFFAOYSA-N
• SMILES： SC12CC3CC(C1)(CC(C3)(C2)O)O

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų